Methyl 5-[[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]methyl]furan-2-carboxylate
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Description
Methyl 5-[[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]methyl]furan-2-carboxylate is a useful research compound. Its molecular formula is C17H12ClN5O4 and its molecular weight is 385.76. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Pharmacological Potential
Design and Synthesis : Research has been conducted on the synthesis of heterocyclic compounds related to the specified chemical structure, investigating their potential antinociceptive, anti-inflammatory, antimicrobial, and anticancer properties. For instance, Selvam et al. (2012) synthesized thiazolopyrimidine derivatives to explore their antinociceptive and anti-inflammatory properties, demonstrating significant activities in their evaluations (T. Selvam, V. Karthik, Vijayaraj Kumar Palanirajan, & M. Ali, 2012). Similarly, Hafez et al. (2016) developed novel pyrazole derivatives with antimicrobial and anticancer activities, highlighting the potential of such compounds in therapeutic applications (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & S. Al-Hussain, 2016).
Antimicrobial and Anticancer Effects : A variety of derivatives have been synthesized and evaluated for their potential in treating infections and cancer. The synthesis of naphthofuro(3,2-d)pyrimidin-5-ones and their evaluation for antimicrobial activity showcase the diverse applications of such compounds in fighting bacterial infections (K. Ravindra, H. Vagdevi, & V. Vaidya, 2008). Additionally, compounds with the furan ring have been synthesized and tested for their cytotoxicity against human leukemia cells, indicating the potential for anticancer treatments (S. Chandrappa, C. Kavitha, M. Shahabuddin, et al., 2009).
Biological Activity and Molecular Docking Studies : Studies also encompass the creation of hybrid molecules integrating the furan moiety with other bioactive heterocycles to assess their biological activities. Molecular docking studies support the biological findings, suggesting mechanisms of action at the molecular level and potential drug development pathways (Kanubhai D. Katariya, Dushyanth R. Vennapu, & S. Shah, 2021).
Properties
IUPAC Name |
methyl 5-[[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]methyl]furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN5O4/c1-26-17(25)13-7-6-12(27-13)8-22-9-19-15-14(16(22)24)20-21-23(15)11-4-2-10(18)3-5-11/h2-7,9H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKULFUBWUXYREI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.